Cas no 1509528-95-3 (2-amino-1-(3-bromo-5-chlorophenyl)ethan-1-one)

• Product Name: 2-amino-1-(3-bromo-5-chlorophenyl)ethan-1-one
• CAS No: 1509528-95-3
• MF: C₈H₇BrClNO
• MW: 248.504280328751
• CID: 5851203
• PubChem ID: 83725983
• Update Time: 2025-10-29

2-amino-1-(3-bromo-5-chlorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-bromo-5-chlorophenyl)ethan-1-one
• 1509528-95-3
• EN300-1897860

• Inchi： 1S/C8H7BrClNO/c9-6-1-5(8(12)4-11)2-7(10)3-6/h1-3H,4,11H2
• InChI Key： NEVSPROIZPRZCI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(CN)=O)Cl

Computed Properties

• Exact Mass: 246.93995g/mol
• Monoisotopic Mass: 246.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(3-bromo-5-chlorophenyl)ethan-1-one

Introduction to 2-amino-1-(3-bromo-5-chlorophenyl)ethan-1-one (CAS No. 1509528-95-3)

2-amino-1-(3-bromo-5-chlorophenyl)ethan-1-one is a significant compound in the field of organic chemistry and pharmaceutical research, characterized by its unique structural and functional properties. This molecule, identified by the CAS number 1509528-95-3, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in various chemical transformations. The presence of both amino and carbonyl functional groups, combined with the halogenated aromatic ring system, makes it a versatile intermediate in medicinal chemistry.

The structural framework of 2-amino-1-(3-bromo-5-chlorophenyl)ethan-1-one consists of an ethyl ketone moiety attached to a phenyl ring substituted with bromine at the 3-position and chlorine at the 5-position. This arrangement imparts distinct electronic and steric properties, influencing its reactivity and interaction with biological targets. The compound’s ability to serve as a precursor in the synthesis of more complex molecules has made it a subject of interest in academic and industrial research.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated aromatic compounds. The halogen atoms in 2-amino-1-(3-bromo-5-chlorophenyl)ethan-1-one not only enhance its lipophilicity but also contribute to its binding affinity towards certain biological receptors. This has led to investigations into its possible role as an intermediate in the development of novel therapeutic agents. Studies have begun to uncover its utility in designing molecules with antimicrobial, anti-inflammatory, and even anticancer properties.

One of the most compelling aspects of 2-amino-1-(3-bromo-5-chlorophenyl)ethan-1-one is its versatility in synthetic chemistry. The amino group allows for further functionalization through reactions such as acylation, alkylation, and condensation, while the carbonyl group can participate in nucleophilic additions and condensation reactions. This flexibility makes it a valuable building block for constructing more intricate molecular architectures. Researchers have leveraged these properties to develop novel heterocyclic compounds, which are known for their broad spectrum of biological activities.

The CAS number 1509528-95-3 serves as a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and databases. Its inclusion in chemical registries has facilitated easier access for researchers worldwide, promoting collaboration and further exploration of its potential applications. The compound’s synthesis has been optimized through various methodologies, including multi-step organic synthesis and catalytic processes, making it more readily available for experimental use.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 2-amino-1-(3-bromo-5-chlorophenyl)ethan-1-one. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its pharmacological effects with greater precision. These simulations have been instrumental in guiding experimental design and optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

The compound’s role in medicinal chemistry extends beyond simple intermediates. It has been incorporated into libraries of molecules designed for high-throughput screening (HTS), enabling rapid identification of lead compounds with desired biological activities. Such libraries are essential tools in drug discovery pipelines, where large numbers of compounds are tested for their efficacy against specific targets. The inclusion of 2-amino-1-(3-bromo-5-chlorophenyl)ethan-1-one highlights its importance as a scaffold for developing new therapeutic entities.

In conclusion, 2-amino-1-(3-bromo-5-chlorophenyl)ethan-1-one (CAS No. 1509528-95-3) represents a promising compound with diverse applications in synthetic chemistry and pharmaceutical research. Its unique structural features, combined with its reactivity and potential biological effects, make it a valuable asset for scientists working on drug development. As research continues to uncover new ways to utilize this molecule, it is likely to remain at the forefront of chemical innovation.